Cas no 42265-25-8 (Propanedinitrile, [[(3,5-dichlorophenyl)amino]methylene]-)

Propanedinitrile, [[(3,5-dichlorophenyl)amino]methylene]-, is a specialized organic compound featuring a dinitrile core functionalized with a 3,5-dichlorophenylamino moiety. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic chemistry, particularly for constructing heterocyclic frameworks or agrochemical precursors. The presence of electron-withdrawing nitrile groups enhances its electrophilic character, facilitating nucleophilic addition or cyclization reactions. The 3,5-dichlorophenyl substituent contributes to steric and electronic modulation, potentially improving selectivity in target transformations. Its stability under standard conditions ensures handling convenience, while its purity is critical for reproducible results in fine chemical synthesis. Applications may include pharmaceutical or crop protection research, where precise functionalization is required.
Propanedinitrile, [[(3,5-dichlorophenyl)amino]methylene]- structure
42265-25-8 structure
Product Name:Propanedinitrile, [[(3,5-dichlorophenyl)amino]methylene]-
CAS No:42265-25-8
MF:C10H5Cl2N3
MW:238.072799444199
MDL:MFCD00137629
CID:3982051
PubChem ID:4141181
Update Time:2025-10-22

Propanedinitrile, [[(3,5-dichlorophenyl)amino]methylene]- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, [[(3,5-dichlorophenyl)amino]methylene]-
    • (((3,5-DICHLOROPHENYL)AMINO)METHYLENE)METHANE-1,1-DICARBONITRILE
    • 2-{[(3,5-dichlorophenyl)amino]methylidene}propanedinitrile
    • 42265-25-8
    • 2-[(3,5-dichloroanilino)methylidene]propanedinitrile
    • SCHEMBL11299688
    • SBA26525
    • MS-11206
    • AKOS002376474
    • 2-(((3,5-Dichlorophenyl)amino)methylene)malononitrile
    • MFCD00137629
    • starbld0016229
    • MDL: MFCD00137629
    • Inchi: 1S/C10H5Cl2N3/c11-8-1-9(12)3-10(2-8)15-6-7(4-13)5-14/h1-3,6,15H
    • InChI Key: VYVLXCBTKLOFKO-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)N/C=C(\C#N)/C#N)Cl

Computed Properties

  • Exact Mass: 236.9860526Da
  • Monoisotopic Mass: 236.9860526Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 59.6Ų

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Additional information on Propanedinitrile, [[(3,5-dichlorophenyl)amino]methylene]-

Propanedinitrile, [[(3,5-dichlorophenyl)amino]methylene]- (CAS No. 42265-25-8): A Comprehensive Overview

Propanedinitrile, [[(3,5-dichlorophenyl)amino]methylene]- (CAS No. 42265-25-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound, also known as 3,5-Dichlorophenylaminoacetonitrile, is characterized by its distinct molecular structure and functional groups, which contribute to its diverse applications in various scientific and industrial domains.

The molecular formula of Propanedinitrile, [[(3,5-dichlorophenyl)amino]methylene]- is C10H7Cl2N3, with a molecular weight of approximately 240.13 g/mol. The compound features a central nitrile group flanked by a substituted phenyl ring and an amino group, which are key contributors to its chemical reactivity and biological activity. The presence of the dichlorophenyl moiety imparts additional stability and specificity to the molecule, making it an attractive candidate for various synthetic and biological studies.

In recent years, Propanedinitrile, [[(3,5-dichlorophenyl)amino]methylene]- has been extensively studied for its potential applications in medicinal chemistry. One of the most promising areas of research involves its use as a precursor in the synthesis of novel pharmaceuticals. The compound's unique structure allows it to serve as a building block for the development of drugs targeting specific biological pathways. For instance, studies have shown that derivatives of 3,5-Dichlorophenylaminoacetonitrile exhibit potent anti-inflammatory and anti-cancer properties.

A notable study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of a series of Propanedinitrile, [[(3,5-dichlorophenyl)amino]methylene]- derivatives. The researchers found that these compounds demonstrated significant inhibition of cancer cell proliferation in vitro, particularly in breast and lung cancer cell lines. The mechanism of action was attributed to the compound's ability to disrupt key signaling pathways involved in cell growth and survival.

Beyond its medicinal applications, Propanedinitrile, [[(3,5-dichlorophenyl)amino]methylene]- has also found utility in materials science and chemical synthesis. Its nitrile functionality makes it an excellent ligand for transition metal complexes, which can be used in catalytic processes. Additionally, the compound's stability under various reaction conditions allows it to serve as a reliable intermediate in multi-step synthetic routes.

In the realm of environmental chemistry, Propanedinitrile, [[(3,5-dichlorophenyl)amino]methylene]- has been investigated for its potential as a sensor molecule. Researchers have developed methods to incorporate this compound into sensor arrays designed to detect trace amounts of specific analytes in environmental samples. The high sensitivity and selectivity of these sensors make them valuable tools for monitoring water quality and air pollution.

The safety profile of Propanedinitrile, [[(3,5-dichlorophenyl)amino]methylene]- is another critical aspect that has been thoroughly examined. Toxicological studies have shown that the compound exhibits low toxicity when handled properly and under controlled conditions. However, it is important to adhere to standard safety protocols during handling and storage to ensure the well-being of laboratory personnel.

In conclusion, Propanedinitrile, [[(3,5-dichlorophenyl)amino]methylene]- (CAS No. 42265-25-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and environmental monitoring. Its unique molecular structure and functional groups make it a valuable tool for researchers seeking to develop novel pharmaceuticals and advanced materials. As ongoing research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in various scientific disciplines.

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